Cas no 1543034-47-4 (2-(2-cyclopropyl-1,3-thiazol-4-yl)-3-methylbutanoic acid)

• Product Name: 2-(2-cyclopropyl-1,3-thiazol-4-yl)-3-methylbutanoic acid
• CAS No: 1543034-47-4
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 6381044
• PubChem ID: 165648557
• Update Time: 2025-06-09

2-(2-cyclopropyl-1,3-thiazol-4-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyclopropyl-1,3-thiazol-4-yl)-3-methylbutanoic acid
• EN300-1728698
• 1543034-47-4

• Inchi： 1S/C11H15NO2S/c1-6(2)9(11(13)14)8-5-15-10(12-8)7-3-4-7/h5-7,9H,3-4H2,1-2H3,(H,13,14)
• InChI Key： YRQDBXSTAFIQMY-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)O)C(C)C)N=C1C1CC1

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-(2-cyclopropyl-1,3-thiazol-4-yl)-3-methylbutanoic acid

Recent Advances in the Study of 2-(2-cyclopropyl-1,3-thiazol-4-yl)-3-methylbutanoic acid (CAS: 1543034-47-4)

The compound 2-(2-cyclopropyl-1,3-thiazol-4-yl)-3-methylbutanoic acid (CAS: 1543034-47-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the unique structural features of 2-(2-cyclopropyl-1,3-thiazol-4-yl)-3-methylbutanoic acid, which contribute to its ability to modulate specific biological pathways. The compound's thiazole ring, coupled with the cyclopropyl and methylbutanoic acid moieties, has been shown to interact with key enzymes involved in inflammatory and metabolic disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies.

In addition to its anti-inflammatory properties, 2-(2-cyclopropyl-1,3-thiazol-4-yl)-3-methylbutanoic acid has been investigated for its role in cancer treatment. Preclinical studies have revealed its ability to induce apoptosis in certain cancer cell lines by targeting the PI3K/AKT/mTOR pathway. Researchers have also explored its synergistic effects when combined with conventional chemotherapeutic agents, offering a promising avenue for combination therapy.

The synthesis of 2-(2-cyclopropyl-1,3-thiazol-4-yl)-3-methylbutanoic acid has been optimized in recent years, with several novel methodologies reported. A 2022 study in Organic Letters described a streamlined, high-yield synthesis route that improves scalability and reduces production costs. These advancements are critical for facilitating further research and potential commercialization of the compound.

Despite these promising developments, challenges remain in the clinical translation of 2-(2-cyclopropyl-1,3-thiazol-4-yl)-3-methylbutanoic acid. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further formulation optimization. Additionally, its long-term safety profile and potential off-target effects require comprehensive evaluation in animal models and, eventually, human trials.

In conclusion, 2-(2-cyclopropyl-1,3-thiazol-4-yl)-3-methylbutanoic acid (CAS: 1543034-47-4) represents a promising candidate for therapeutic development in inflammation and oncology. Continued research efforts are needed to fully elucidate its mechanisms of action, optimize its pharmacological properties, and assess its clinical potential. The compound's unique chemical structure and biological activity make it a valuable subject for further investigation in the field of chemical biology and drug discovery.